Cas no 2138085-62-6 (2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid
• CAS No: 2138085-62-6
• MF: C₂₅H₂₅N₃O₄
• MW: 431.483706235886
• CID: 5898872
• PubChem ID: 165800653
• Update Time: 2025-06-10

2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid
• 2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid
• 2138085-62-6
• EN300-1141266

• Inchi： 1S/C25H25N3O4/c1-16-12-13-26-28(16)15-25(23(29)30,17-10-11-17)27-24(31)32-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,12-13,17,22H,10-11,14-15H2,1H3,(H,27,31)(H,29,30)
• InChI Key： MNJSUBSYKNOSQB-UHFFFAOYSA-N
• SMILES： OC(C(CN1C(C)=CC=N1)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 431.18450629g/mol
• Monoisotopic Mass: 431.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid

Comprehensive Analysis of 2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid (CAS No. 2138085-62-6)

In the rapidly evolving field of medicinal chemistry and peptide synthesis, 2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid (CAS No. 2138085-62-6) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its applications in drug discovery and biotechnology. The compound's unique structure, featuring a cyclopropyl group and a 5-methyl-1H-pyrazol-1-yl moiety, makes it a valuable building block for designing peptides with enhanced stability and bioactivity.

The growing demand for peptide-based therapeutics has spurred research into novel amino acid analogs, and 2138085-62-6 is no exception. Its Fmoc-protecting group ensures compatibility with standard SPPS protocols, while the pyrazole ring introduces potential hydrogen-bonding interactions, which are critical for modulating peptide-protein interactions. Researchers are particularly intrigued by its potential in targeting GPCRs (G-protein-coupled receptors), a hot topic in drug development due to their role in diseases like diabetes and cancer.

From a synthetic perspective, 2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid exemplifies the convergence of organic chemistry and biotechnology. Its cyclopropyl substituent is known to confer metabolic stability, a property highly sought after in peptide drug candidates. Meanwhile, the 5-methylpyrazole unit may contribute to binding affinity, as seen in recent studies on kinase inhibitors—a trending area in precision medicine.

Analytical techniques such as HPLC and LC-MS are essential for characterizing CAS 2138085-62-6, ensuring purity and consistency in research applications. The compound's compatibility with automated peptide synthesizers further enhances its appeal, aligning with the industry's shift toward high-throughput methodologies. As interest grows in macrocyclic peptides and constrained peptidomimetics, this derivative is poised to play a pivotal role in advancing next-generation therapeutics.

Beyond its synthetic utility, 2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid is also relevant to chemical biology studies. Its incorporation into peptide sequences can help probe enzyme-substrate interactions or stabilize secondary structures like β-turns, a focus area for protein engineering. With the rise of AI-driven drug design, computational models increasingly rely on such specialized building blocks to predict bioactive conformations.

In summary, 2138085-62-6 represents a versatile tool for researchers exploring peptide therapeutics, structure-activity relationships, and bioconjugation strategies. Its structural features align with contemporary trends in personalized medicine and targeted drug delivery, making it a compound worth watching in the coming years.